Sodium phenoxyacetate
Overview
Description
Sodium phenoxyacetate is a compound with the molecular formula C8H7NaO3 . It is a white crystalline powder used as a pharmaceutical and pesticide intermediate . It has a molar mass of 174.13, a density of 1.498 at 20℃, and is soluble in water .
Synthesis Analysis
Sodium phenoxyacetate can be synthesized from phenol and sodium chloroacetate . The process involves adding sodium chloroacetate to a solution of phenol or ring-substituted phenol in water. The mixture is heated and stirred at reflux for 8 hours. The reaction mixture is then cooled and the pH is adjusted to a value of 1.0 with 5N HCl .Molecular Structure Analysis
The optimized geometrical structures of Sodium phenoxyacetate were calculated using the B3LYP/6-311++G** method . The atomic charges were calculated by various methods including Mulliken, NPA (natural population analysis), APT (atomic polar tensor), MK (Merz-Singh-Kollman method), and ChelpG (charges from electrostatic potentials using grid-based method) methods .Chemical Reactions Analysis
The phenolate anion reacts via nucleophilic attack on the methylene carbon of the chloroacetic acid, forming an ether bond .Physical And Chemical Properties Analysis
Sodium phenoxyacetate is a white crystalline powder with a melting point of 262-264°C and a boiling point of 489°C at 101 325 Pa . It is soluble in water with a solubility of 223.6g/L at 20℃ .Scientific Research Applications
- Sodium phenoxyacetate is a type of acetate-based ionic liquid (AcILs) which displays excellent structure tunability, non-volatility, good solubility to biomass, and favorable adsorption capacity . These unique characteristics make them important candidates for a range of applications in the field of energy and in the petrochemical industry .
- The preparation of Sodium phenoxyacetate involves dissolving the powder of phenoxyacetic acid in the water solution of the appropriate sodium hydroxide in a stoichiometric ratio (1:1) .
- Acetate-based ionic liquids, such as Sodium phenoxyacetate, have dual functions as solvents and activators for biomass dissolution . They also serve as catalysts and reaction mediums in clean organic synthesis .
- The preparation methods and experimental procedures are similar to those mentioned in the first application .
Scientific Field: Energy and Petrochemical Fields
Scientific Field: Biomass Processing and Organic Synthesis
Scientific Field: Citrus Bacteriostatic Preservation
- Sodium phenoxyacetate is used in the pharmaceutical industry . However, the specific applications, methods of application, and outcomes are not detailed in the sources I found.
- Sodium phenoxyacetate is used as a food additive . The specific applications, methods of application, and outcomes are not detailed in the sources I found.
Scientific Field: Pharmaceutical Industry
Scientific Field: Food Additive
Scientific Field: Personal Care Products and Cosmetics
- Sodium phenoxyacetate is an O-phenyl derivative of glycolic acid . It forms the part-structure of many phenoxy herbicide derivatives including MCPA and 2,4-D .
- Its preparation from sodium phenolate and sodium chloroacetate in hot water was first reported in 1880 .
- Sodium phenoxyacetate has found minor uses as a food additive and is categorised as “generally recognised as safe” in these applications .
Scientific Field: Herbicide Production
Scientific Field: Food Industry
Scientific Field: Perfume Component
Safety And Hazards
Future Directions
properties
IUPAC Name |
sodium;2-phenoxyacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3.Na/c9-8(10)6-11-7-4-2-1-3-5-7;/h1-5H,6H2,(H,9,10);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPTJBFNYRRZIDZ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NaO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063096 | |
Record name | Sodium phenoxyacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder | |
Record name | Acetic acid, 2-phenoxy-, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Sodium phenoxyacetate | |
CAS RN |
3598-16-1 | |
Record name | Sodium phenoxyacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003598161 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetic acid, 2-phenoxy-, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Sodium phenoxyacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sodium phenoxyacetate hemihydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.679 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SODIUM PHENOXYACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XGQ8HUI9Q3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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